Cas no 9047-57-8 (Chondroitinase AC)

• Product Name: Chondroitinase AC
• CAS No: 9047-57-8
• MF: C₄₂H₆₆N₈O₆S
• MW: 811.088449001312
• CID: 810364
• PubChem ID: 163367518
• Update Time: 2025-10-19

Chondroitinase AC Chemical and Physical Properties

Names and Identifiers

• Lyase, chondroitin AC
• CHONDROITINASE AC FROM FLAVOBACTERIUM HEPARINUM
• CHONDROITIN AC LYASE
• Chondroitinase AC
• EC 4.2.2.5
• CHONDROITINASE AC 1
• CHONDROITINASE AC 2
• CHONDROITINASE AC I
• CHONDROITINASE AC II
• CHONDROITINASE AC-II LYASE
• SCHEMBL24446217
• 9047-57-8
• 7-(1H-indol-3-ylmethyl)-22,22-dimethyl-10-(2-methylpropyl)-4,13,16,19-tetra(propan-2-yl)-21-thia-3,6,9,12,15,18,23-heptazabicyclo[18.2.1]tricosane-2,5,8,11,14,17-hexone

• MDL： MFCD00130796
• Inchi： 1S/C42H66N8O6S/c1-20(2)17-28-36(52)46-31(22(5)6)38(54)47-32(23(7)8)39(55)49-33(24(9)10)41-50-34(42(11,12)57-41)40(56)48-30(21(3)4)37(53)45-29(35(51)44-28)18-25-19-43-27-16-14-13-15-26(25)27/h13-16,19-24,28-34,41,43,50H,17-18H2,1-12H3,(H,44,51)(H,45,53)(H,46,52)(H,47,54)(H,48,56)(H,49,55)
• InChI Key： GVCQFHDCAMFAAV-UHFFFAOYSA-N
• SMILES： S1C2C(C(C)C)NC(C(C(C)C)NC(C(C(C)C)NC(C(CC(C)C)NC(C(CC3=CNC4C=CC=CC3=4)NC(C(C(C)C)NC(C(C1(C)C)N2)=O)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 810.48260303g/mol
• Monoisotopic Mass: 810.48260303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 57
• Rotatable Bond Count: 8
• Complexity: 1450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 228Ų

Experimental Properties

• Solubility: 0.02 M phosphate buffer: soluble (pH 7.0)

Chondroitinase AC Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Safety Instruction： 22-24/25
• FLUKA BRAND F CODES：10-21
• Storage Condition：−20°C

Additional information on Chondroitinase AC

Comprehensive Overview of Chondroitinase AC (CAS No. 9047-57-8): Applications, Mechanisms, and Research Insights

Chondroitinase AC (CAS No. 9047-57-8) is a specialized enzyme widely recognized for its ability to degrade chondroitin sulfate and dermatan sulfate glycosaminoglycans (GAGs). This enzyme, derived from bacterial sources such as Flavobacterium heparinum, plays a pivotal role in biochemical research, neuroscience, and regenerative medicine. Its unique substrate specificity for chondroitin sulfate A and C makes it indispensable for studies involving extracellular matrix (ECM) remodeling, neural repair, and cartilage degradation pathways.

In recent years, Chondroitinase AC has gained significant attention due to its potential therapeutic applications in spinal cord injury (SCI) recovery and neurodegenerative diseases. Researchers have explored its capacity to cleave inhibitory GAG chains in scar tissue, thereby promoting axonal regeneration. This aligns with the growing public interest in nerve regeneration and biotech breakthroughs, as evidenced by frequent searches for terms like "enzyme therapy for SCI" and "GAG-targeting drugs." The enzyme's role in tissue engineering further underscores its relevance in cutting-edge medical research.

The mechanism of Chondroitinase AC involves the hydrolysis of β1,4 linkages between N-acetylgalactosamine and glucuronic acid residues in chondroitin sulfate. This action generates unsaturated disaccharides, which are critical for analyzing GAG structures or modulating ECM composition. Its optimal activity at pH 6.0–8.0 and stability under physiological conditions make it suitable for in vitro and in vivo applications. Notably, the enzyme's thermostability and substrate selectivity are frequently discussed in peer-reviewed studies, addressing common queries like "how does Chondroitinase AC differ from Chondroitinase ABC?"

From an industrial perspective, Chondroitinase AC is utilized in biopharmaceutical production and diagnostic assays. Its ability to degrade specific GAGs aids in purifying recombinant proteins or characterizing proteoglycans. Recent advancements in enzyme immobilization techniques have further expanded its utility in biosensors and drug delivery systems. These applications resonate with trending topics such as "precision medicine" and "enzyme-based therapeutics," reflecting the enzyme's multidisciplinary importance.

Quality control of Chondroitinase AC (CAS No. 9047-57-8) involves rigorous testing for activity, purity, and endotoxin levels, ensuring compliance with Good Manufacturing Practice (GMP) standards. Researchers often seek information on "Chondroitinase AC storage conditions" or "activity assay protocols," highlighting the need for detailed technical guidance. The enzyme's stability at −20°C and sensitivity to protease inhibitors are key considerations for experimental reproducibility.

Emerging studies also investigate Chondroitinase AC's role in cancer metastasis and inflammatory diseases, where aberrant GAG metabolism contributes to pathology. This aligns with searches for "GAGs in tumor microenvironment" or "enzymes targeting inflammation," demonstrating the enzyme's expanding scientific footprint. Collaborative efforts between academia and biotech firms continue to unlock novel applications, reinforcing Chondroitinase AC as a cornerstone tool in glycobiology.